Cas no 1630026-11-7 (tert-butyl N-[(6-chloropyrimidin-4-yl)methyl]-N-methyl-carbamate)

• Product Name: tert-butyl N-[(6-chloropyrimidin-4-yl)methyl]-N-methyl-carbamate
• CAS No: 1630026-11-7
• MF: C₁₁H₁₆ClN₃O₂
• MW: 257.716641426086
• CID: 4816971
• Update Time: 2025-06-08

tert-butyl N-[(6-chloropyrimidin-4-yl)methyl]-N-methyl-carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((6-chloropyrimidin-4-yl)methyl)(methyl)carbamate
• tert-butyl N-[(6-chloropyrimidin-4-yl)methyl]-N-methyl-carbamate

• Inchi： 1S/C11H16ClN3O2/c1-11(2,3)17-10(16)15(4)6-8-5-9(12)14-7-13-8/h5,7H,6H2,1-4H3
• InChI Key： ZUXAZWZHFCGJAH-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN(C)C(=O)OC(C)(C)C)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 1.9
• Topological Polar Surface Area: 55.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on tert-butyl N-[(6-chloropyrimidin-4-yl)methyl]-N-methyl-carbamate

Professional Introduction to Compound with CAS No. 1630026-11-7 and Product Name: Tert-butyl N-[(6-chloropyrimidin-4-yl)methyl]-N-methyl-carbamate

Compound with the CAS number 1630026-11-7 and the product name Tert-butyl N-[(6-chloropyrimidin-4-yl)methyl]-N-methyl-carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of a tert-butyl group and a chloropyrimidine moiety in its backbone suggests a versatile chemical entity capable of undergoing various transformations, making it a valuable scaffold for synthetic chemists.

The chloropyrimidin-4-yl moiety is particularly noteworthy, as pyrimidine derivatives are widely recognized for their biological activity. Pyrimidines are fundamental components of nucleic acids, and modifications in their structure often lead to compounds with therapeutic properties. The introduction of a chlorine atom at the 6-position enhances the reactivity of this ring system, allowing for further functionalization. This feature is crucial in medicinal chemistry, where selective modifications can fine-tune the pharmacological profile of a compound.

In recent years, there has been a surge in research focused on developing novel carbamate-based drugs. The N-methyl-carbamate group is a key pharmacophore that contributes to the compound's bioactivity. Carbamates have been explored for their ability to act as intermediates in the synthesis of various bioactive molecules. They are known for their stability under physiological conditions and their capacity to interact with biological targets through hydrogen bonding and other non-covalent interactions.

The tert-butyl group appended to the carbamate moiety serves multiple purposes. It not only enhances the lipophilicity of the compound but also provides a steric shield, protecting reactive sites from unwanted side reactions. This dual functionality makes it an attractive choice for designing molecules that require both solubility and stability. The tert-butyl group can also be used as a handle for further derivatization, allowing chemists to explore new analogs with tailored properties.

Recent studies have highlighted the importance of chloropyrimidine derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including oncology, antiviral therapy, and inflammation control. The chlorine atom at the 4-position of the pyrimidine ring is particularly significant, as it can participate in coordination interactions with metal ions or serve as a leaving group in nucleophilic substitution reactions. This versatility makes chloropyrimidines valuable building blocks for medicinal chemists.

The synthesis of Tert-butyl N-[(6-chloropyrimidin-4-yl)methyl]-N-methyl-carbamate involves a series of well-established organic transformations. The key steps include the formation of the carbamate bond followed by the introduction of the chloropyrimidine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, reducing costs and improving yields. These improvements are crucial for translating laboratory discoveries into viable drug candidates.

The biological activity of this compound has been explored through both computational modeling and experimental assays. Computational studies have predicted potential binding modes with biological targets, providing insights into its mechanism of action. Experimental validation through enzyme inhibition assays and cell-based assays has confirmed these predictions, reinforcing its therapeutic potential. Such interdisciplinary approaches are essential for understanding how small molecules interact with biological systems.

In conclusion, Tert-butyl N-[(6-chloropyrimidin-4-yl)methyl]-N-methyl-carbamate represents a promising candidate for further development in pharmaceutical research. Its unique structural features, including the tert-butyl group, chloropyrimidine moiety, and N-methyl-carbamate pharmacophore, make it a versatile scaffold for designing novel bioactive molecules. The growing body of research on pyrimidine derivatives and carbamate-based drugs underscores its significance in modern drug discovery efforts.